Cas no 2228757-92-2 (methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate)

• Product Name: methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate
• CAS No: 2228757-92-2
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6437634
• PubChem ID: 165636703
• Update Time: 2025-06-08

methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate
• EN300-1995568
• 2228757-92-2
• methyl 4-[1-(aminooxy)ethyl]-2-chlorobenzoate

• Inchi： 1S/C10H12ClNO3/c1-6(15-12)7-3-4-8(9(11)5-7)10(13)14-2/h3-6H,12H2,1-2H3
• InChI Key： HNEBAILGBAVQNY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C(C)ON

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate

Methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate (CAS No. 2228757-92-2): A Comprehensive Overview in Modern Chemical Biology

Methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate, identified by its unique CAS number 2228757-92-2, represents a significant compound in the realm of chemical biology. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of both chlorine and aminooxy functional groups makes it a versatile intermediate, offering multiple pathways for chemical modifications and functionalization.

The molecular framework of methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate consists of a benzoate core substituted with a 1-(aminooxy)ethyl side chain and a chloro group at the 2-position. This arrangement not only contributes to its unique reactivity but also opens up possibilities for diverse biological interactions. The benzoate moiety is well-known for its role in various pharmacological applications, while the aminooxy group can participate in hydrogen bonding and other non-covalent interactions, enhancing its potential as a bioactive molecule.

In recent years, the field of chemical biology has seen remarkable advancements in the development of novel compounds with therapeutic potential. Methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate has emerged as a compound of interest due to its structural features that align well with current trends in drug discovery. For instance, the combination of a benzoate scaffold and an aminooxy group suggests potential applications in modulating enzyme activities and receptor interactions, which are crucial for developing new treatments for various diseases.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The chlorine atom at the 2-position provides a handle for further functionalization through nucleophilic substitution reactions, allowing chemists to introduce additional functional groups and tailor the properties of the resulting compounds. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired biological outcomes.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. Compounds like methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate contribute to this diversity by offering unique structural motifs that can be explored for their biological activity. For example, derivatives of this compound have been investigated for their potential roles in inhibiting specific enzymes or interacting with biological targets involved in inflammatory processes. These investigations underscore the compound's significance as a tool in chemical biology research.

The synthesis of methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps typically include chlorination of a benzoic acid derivative followed by introduction of the aminooxy group via nucleophilic substitution or condensation reactions. The careful selection of reagents and reaction conditions ensures high yield and purity, which are critical for subsequent biological evaluations.

In addition to its synthetic appeal, methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate has been explored in computational studies aimed at understanding its interaction with biological targets. Molecular modeling techniques have been employed to predict how this compound might bind to proteins or other biomolecules, providing insights into its potential mechanisms of action. Such computational approaches are increasingly integral to drug discovery, complementing experimental efforts and accelerating the identification of promising candidates.

The future prospects for methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate are bright, given its structural features and versatility as a chemical probe. Ongoing research is likely to uncover new applications and derivatives that expand its utility in pharmaceutical development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in discovering innovative treatments for human diseases.

In conclusion, methyl 4-1-(aminooxy)ethyl-2-chlorobenzoate (CAS No. 2228757-92-2) stands out as a significant compound in chemical biology due to its unique structural features and potential applications. Its benzoate core, combined with functional groups such as chlorine and aminooxy, makes it a valuable intermediate for drug development. With advancements in synthetic chemistry and computational biology, this compound is poised to contribute significantly to future therapeutic innovations.